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Compound of Interest

Compound Name: Butylcyclohexane

Cat. No.: B157738 Get Quote

Butylcyclohexane Chemical Compatibility
Technical Support Center
This technical support guide provides detailed information on the compatibility of

butylcyclohexane with common laboratory plastics and elastomers. For researchers,

scientists, and drug development professionals, understanding these interactions is critical for

ensuring experimental integrity, safety, and equipment longevity.

Disclaimer: Direct chemical compatibility data for butylcyclohexane is limited in publicly

available literature. Therefore, this guide primarily utilizes data for cyclohexane as a close

chemical analog. Butylcyclohexane, with its additional butyl group, is less volatile and may

exhibit slightly different solvency properties. It is imperative to conduct in-house testing with

butylcyclohexane under your specific experimental conditions before committing to

widespread use of any material.

Frequently Asked Questions (FAQs)
Q1: I am using butylcyclohexane in my experiment. How do I know which plastics and

elastomers are safe to use?

A1: Selecting the appropriate materials for handling butylcyclohexane is crucial to prevent

equipment failure and contamination of your experiment. A general guideline is to use materials

with high chemical resistance to non-polar solvents. Based on data for the closely related
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solvent, cyclohexane, materials such as Polytetrafluoroethylene (PTFE) and Viton® (FKM)

generally exhibit good resistance. Conversely, materials like Low-Density Polyethylene (LDPE)

and some natural rubbers are likely to be incompatible.

For a detailed breakdown of compatibility, refer to the summary tables below. However, we

strongly recommend you perform your own compatibility tests under your specific operating

temperatures and exposure times.

Q2: What are the typical signs of incompatibility between butylcyclohexane and a plastic or

elastomer?

A2: Incompatibility can manifest in several ways, including:

For Plastics:

Swelling or softening: The material may absorb the solvent, leading to dimensional

changes and a loss of rigidity.

Dissolution: The plastic may dissolve in the solvent.

Cracking or crazing: The appearance of fine cracks on the surface, which can lead to

catastrophic failure under stress.[1]

Discoloration: A change in the material's color.

Change in weight: An increase due to solvent absorption or a decrease due to the

leaching of plasticizers.

For Elastomers:

Significant swelling: The elastomer may increase substantially in volume.

Shrinking or hardening: Leaching of plasticizers can cause the material to become brittle.

Loss of elasticity: The material may become stiff and lose its sealing properties.

Tears or cracks: Physical degradation of the material.
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Breakdown of polymer chains: Leading to a decrease in tensile strength and elasticity.

Q3: Can temperature affect the chemical compatibility of butylcyclohexane with my labware?

A3: Yes, temperature can significantly influence chemical resistance. Generally, as temperature

increases, the chemical resistance of plastics and elastomers decreases. An elevated

temperature can accelerate the rate of chemical attack, swelling, and degradation. Therefore, a

material that is compatible at room temperature may fail at higher temperatures. Always

consider your operating temperatures when selecting materials.

Q4: Are there standardized tests I can perform to check the compatibility of my materials with

butylcyclohexane?

A4: Absolutely. Standardized testing is the most reliable way to determine material

compatibility. The two most relevant standards are:

For Plastics: ASTM D543 - "Standard Practices for Evaluating the Resistance of Plastics to

Chemical Reagents."

For Elastomers: ISO 1817 - "Rubber, vulcanized or thermoplastic — Determination of the

effect of liquids."

Detailed methodologies for these tests are provided in the "Experimental Protocols" section of

this guide.
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Problem Possible Cause Recommended Action

Plastic tubing has become soft

and swollen after contact with

butylcyclohexane.

The plastic material has low

chemical resistance to

butylcyclohexane. This is

common with materials like

LDPE and flexible PVC.

Immediately discontinue use of

the tubing. Replace with a

more chemically resistant

material such as PTFE or a

compatible grade of

polypropylene. Refer to the

compatibility tables below.

An elastomeric O-ring in my

apparatus has failed, causing

a leak.

The elastomer is likely

incompatible with

butylcyclohexane, leading to

swelling, loss of sealing force,

or degradation. Nitrile (Buna-

N) can be particularly

susceptible to significant

swelling in cyclohexane.

Replace the O-ring with a

material known for its broad

chemical resistance, such as

Viton® (FKM) or

perfluoroelastomer (FFKM).

For critical applications, always

verify compatibility before use.

I've noticed fine cracks

appearing on my

polycarbonate safety shield

after splashing it with

butylcyclohexane.

This is likely environmental

stress cracking. Polycarbonate

is known to be susceptible to

stress cracking when exposed

to certain organic solvents,

especially under inherent or

applied stress.

Immediately replace the safety

shield. Avoid using

polycarbonate in areas where

contact with butylcyclohexane

is possible. Consider using

materials like PETG or acrylic,

but always verify their

compatibility first.

My experimental results are

inconsistent, and I suspect

contamination.

Leaching of plasticizers or

other components from

incompatible plastics or

elastomers into the

butylcyclohexane could be

contaminating your

experiment.

Review the compatibility of all

materials in your fluid path. If

any are suspect, replace them

with highly inert materials like

PTFE. Consider performing a

blank run with the solvent to

test for leachable impurities.
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Data Presentation: Chemical Compatibility
Summary
Butylcyclohexane Compatibility with Common
Laboratory Plastics
The following table summarizes the qualitative chemical resistance of common laboratory

plastics to cyclohexane, which is used here as a proxy for butylcyclohexane. Testing under

your specific conditions is crucial.

Plastic Material Abbreviation
Compatibility
Rating at 20°C
(68°F)

Expected Outcome
with
Butylcyclohexane

Low-Density

Polyethylene
LDPE

N - Not

Recommended

Immediate damage

may occur. Significant

swelling and

softening.

High-Density

Polyethylene
HDPE F - Fair

Some effect after 7

days of constant

exposure. Potential for

swelling.

Polypropylene PP G - Good

Little to no damage

after 30 days of

constant exposure.

Polyvinyl Chloride,

plasticized
PVC

N - Not

Recommended

Likely to be attacked,

especially flexible

formulations.

Polyethylene

Terephthalate
PET F - Fair

Exhibits fair resistance

to attack.

Polytetrafluoroethylen

e
PTFE E - Excellent

No damage after 30

days of constant

exposure. Highly

resistant.
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Rating Key:

E (Excellent): No damage after 30 days of constant exposure.

G (Good): Little or no damage after 30 days of constant exposure.

F (Fair): Some effect after 7 days of constant exposure.

N (Not Recommended): Immediate damage may occur.

Butylcyclohexane Compatibility with Common
Laboratory Elastomers
The following table summarizes the qualitative and, where available, quantitative chemical

resistance of common laboratory elastomers to cyclohexane, used as a proxy for

butylcyclohexane.
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Elastomer Abbreviation
Compatibility
Rating

Quantitative Data
(with Cyclohexane)

Nitrile (Buna-N) NBR
N - Not

Recommended

High Swelling. Studies

show significant

increases in mass and

volume. One study on

NBR with 18%

acrylonitrile content

reported a 20%

swelling ratio and a

~40% decrease in

shear strength after

immersion in

cyclohexane.[2]

Another study noted

that tensile strength

declines with soaking

time.[3]

Fluoroelastomer

(Viton®)
FKM G - Good

Generally good

resistance to

hydrocarbons.[4][5]

Low swell is expected.

Ethylene Propylene

Diene Monomer
EPDM

N - Not

Recommended

Poor resistance to

petroleum-based

fluids and solvents.

Silicone VMQ
N - Not

Recommended

Generally poor

compatibility with non-

polar solvents.

Experimental Protocols
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This practice is designed to determine the changes in properties of plastic materials after

exposure to chemical reagents.

1. Test Specimens:

Prepare at least three test specimens of the plastic material. The dimensions should be

suitable for the property tests to be performed (e.g., tensile strength, hardness).

Precisely measure and record the initial weight, dimensions (length, width, thickness), and

appearance of each specimen.

2. Reagent Exposure:

Immersion Test: Fully immerse the specimens in a container of butylcyclohexane. The

volume of the liquid should be sufficient to avoid significant changes in concentration.

The test is typically conducted at a standard temperature, such as 23 ± 2°C, for a specified

duration (e.g., 7 days).

3. Post-Exposure Evaluation:

After the exposure period, remove the specimens from the reagent.

Gently wipe the specimens with a clean, dry cloth.

Immediately re-measure and record the weight and dimensions.

Visually inspect for any changes in appearance, such as discoloration, swelling, or cracking.

Conduct mechanical property tests (e.g., tensile strength and elongation according to ASTM

D638, hardness according to ASTM D2240) on the exposed specimens and on control

specimens that were not exposed.

4. Data Analysis:

Calculate the percentage change in weight and dimensions.
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Compare the mechanical properties of the exposed specimens to the control specimens to

determine the percentage change.

Report all observations and calculated changes.

Methodology for ISO 1817: Determining the Effect of
Liquids on Rubber
This standard specifies methods for evaluating the resistance of vulcanized or thermoplastic

rubbers to liquids by measuring their properties before and after immersion.

1. Test Pieces:

Prepare standard test pieces of the elastomer. These are typically small, flat sheets or O-

rings.

Measure and record the initial properties of the test pieces, including:

Mass in air

Volume (can be determined by hydrostatic weighing)

Hardness (e.g., using a durometer, as per ISO 7619-1)

Tensile strength and elongation at break (as per ISO 37)

2. Liquid Immersion:

Immerse the test pieces in butylcyclohexane in a suitable container. The volume of the

liquid should be at least 15 times the volume of the test pieces to ensure the liquid

composition does not significantly change.

Seal the container to prevent evaporation.

Maintain the container at a standard temperature (e.g., 23 ± 2°C) for a specified period (e.g.,

72 hours).

3. Post-Immersion Measurements:
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After immersion, remove the test pieces from the liquid.

For volume and mass changes, quickly blot the surface with filter paper and immediately

perform the measurements.

For hardness and tensile properties, allow the test pieces to dry for a specified period if

required by the standard, and then conduct the tests.

4. Calculation of Property Changes:

Change in Mass (%) = [ (Mass after immersion - Initial mass) / Initial mass ] * 100

Change in Volume (%) = [ (Volume after immersion - Initial volume) / Initial volume ] * 100

Calculate the percentage change in hardness, tensile strength, and elongation at break by

comparing the post-immersion values to the initial values.

Mandatory Visualizations
Caption: A decision workflow for selecting appropriate lab materials for use with

butylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Butylcyclohexane compatibility with common laboratory
plastics and elastomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157738#butylcyclohexane-compatibility-with-
common-laboratory-plastics-and-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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